Cas no 1354930-29-2 (4-(3-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine)

• Product Name: 4-(3-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine
• CAS No: 1354930-29-2
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• MDL: MFCD21335731
• CID: 5149856
• Update Time: 2026-03-03

4-(3-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine

• MDL： MFCD21335731
• Inchi： 1S/C18H17N3O/c1-12-5-3-6-13(9-12)16-11-17(21-18(19)20-16)14-7-4-8-15(10-14)22-2/h3-11H,1-2H3,(H2,19,20,21)
• InChI Key： MUZJJAVUCXEHSY-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC(C)=C2)=CC(C2=CC=CC(OC)=C2)=N1

Additional information on 4-(3-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine

4-(3-Methoxyphenyl)-6-(3-Methylphenyl)pyrimidin-2-amine (CAS No. 1354930-29-2): A Comprehensive Overview

4-(3-Methoxyphenyl)-6-(3-Methylphenyl)pyrimidin-2-amine (CAS No. 1354930-29-2) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, also known as MMPA, has garnered significant attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to MMPA, highlighting its potential applications in various therapeutic areas.

The chemical structure of 4-(3-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine is characterized by a pyrimidine core substituted with a 3-methoxyphenyl group at the 4-position and a 3-methylphenyl group at the 6-position. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development.

Recent studies have focused on the synthesis and optimization of MMPA. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the desired pyrimidine framework. For instance, a study published in the Journal of Organic Chemistry demonstrated that palladium-catalyzed Buchwald-Hartwig amination followed by Suzuki coupling could yield MMPA with high purity and yield. This synthetic route not only simplifies the production process but also enhances the scalability for industrial applications.

In terms of biological activity, MMPA has shown promising results in various preclinical studies. Research conducted at the University of California, Los Angeles (UCLA) revealed that MMPA exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that MMPA could be a valuable therapeutic agent for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Furthermore, MMPA has been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal reported that MMPA effectively inhibited the replication of several RNA viruses, including influenza and Zika viruses. The mechanism of action appears to involve interference with viral RNA synthesis, making MMPA a potential lead compound for developing broad-spectrum antiviral drugs.

The pharmacokinetic properties of MMPA have also been evaluated in preclinical models. Studies have shown that MMPA exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral medication. Additionally, MMPA has demonstrated low toxicity in animal models, further supporting its safety profile for clinical development.

In conclusion, 4-(3-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine (CAS No. 1354930-29-2) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover more applications and optimize its therapeutic potential, contributing to advancements in drug discovery and treatment options for various diseases.